1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 1-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C22H28N2O4/c1-17-4-6-19(7-5-17)28-16-22(25)24-12-10-23(11-13-24)15-18-14-20(26-2)8-9-21(18)27-3/h4-9,14H,10-13,15-16H2,1-3H3
• InChI Key: TVPBWLBPCQFWSK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=C(C=CC(=C3)OC)OC

Description

1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone involves the inhibition of 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone activity. 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone plays a crucial role in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone activity by 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been shown to have a range of physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, and the reduction of amyloid-beta accumulation in Alzheimer's disease.
Biochemical and Physiological Effects:
1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone activity, induction of cell cycle arrest and apoptosis, and reduction of amyloid-beta accumulation. These effects make this compound a promising candidate for further research and development in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone in lab experiments include its ability to selectively inhibit 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone activity and its potential therapeutic applications in a range of diseases. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential toxicity at high doses.

Future Directions

There are several future directions for research involving 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the investigation of its potential therapeutic applications in other diseases, such as Parkinson's disease and schizophrenia. Additionally, further research is needed to determine the optimal dosage and administration methods for this compound in clinical settings.

Synthesis Methods

The synthesis of 1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone involves a multi-step process that includes the reaction of 2,5-dimethoxybenzyl chloride with piperazine, followed by the reaction of the resulting intermediate with p-tolyl magnesium bromide. The final step involves the reaction of the resulting intermediate with ethyl chloroformate to yield the desired product.

Scientific Research Applications

1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been extensively studied for its potential therapeutic applications in a range of diseases, including cancer, Alzheimer's disease, and diabetes. This compound has been shown to inhibit the activity of glycogen synthase kinase-3 (1-[4-(2,5-Dimethoxy-benzyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone), a key enzyme involved in the regulation of various cellular processes.